N-(4-fluorophenyl)-2-((pyridin-4-ylmethyl)thio)quinazolin-4-amine

• IUPAC Name: N-(4-fluorophenyl)-2-(pyridin-4-ylmethylsulfanyl)quinazolin-4-amine
• InChI: InChI=1S/C20H15FN4S/c21-15-5-7-16(8-6-15)23-19-17-3-1-2-4-18(17)24-20(25-19)26-13-14-9-11-22-12-10-14/h1-12H,13H2,(H,23,24,25)
• InChI Key: QHSAWDKVUUVWBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)SCC3=CC=NC=C3)NC4=CC=C(C=C4)F
• Molecular Formula: C20H15FN4S
• Molecular Weight: 362.4 g/mol
• CAS No.: 2034517-33-2

Description

N-(4-fluorophenyl)-2-((pyridin-4-ylmethyl)thio)quinazolin-4-amine is a useful research compound. Its molecular formula is C20H15FN4S and its molecular weight is 362.43. The purity is usually 95%.
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Scientific Research Applications

Selective IKur Inhibitors for Atrial Fibrillation

Research has identified potent IKur current blockers, focusing on the phenyl quinazoline series for treating atrial fibrillation. The optimization led to the development of a clinical candidate demonstrating significant effects in pharmacodynamic models, showcasing its potential in addressing cardiac arrhythmias without unwanted brain penetration (Gunaga et al., 2017).

Angiogenesis and Tumor Growth Inhibition

ZD6474, a potent inhibitor of kinase insert domain-containing receptor (VEGFR2), showed substantial anti-angiogenic and anti-tumor effects in preclinical models. Its ability to inhibit vascular endothelial growth factor signaling and tumor-induced neovascularization marks it as a promising candidate for cancer therapy (Wedge et al., 2002).

Fluorescent Light-Up Detection of Amine Vapors

A novel sensor based on aggregation-induced emission has been developed for the detection of volatile amine vapors, showcasing an innovative approach for environmental and health monitoring. This sensor exhibits high sensitivity and specificity for amine vapors, potentially useful in various industrial applications (Gao et al., 2016).

Photocatalytic Activity Enhancement

A PIFA-mediated Hofmann reaction was utilized to construct 6H-pyrido[1,2-c]quinazolin-6-one derivatives, demonstrating significant photocatalytic activities. This approach offers a new avenue for developing organic fluorophores and photocatalysts for environmental and synthetic applications (Gao et al., 2020).

Anti-inflammatory Potential

The study of fluorine-substituted 1,4,5,6-tetrahydrobenzo[h]quinazolin-2-amine derivatives revealed their enhanced solubility and promising anti-inflammatory activity. These findings suggest potential therapeutic applications in treating inflammation-related disorders (Sun et al., 2019).